Cas no 1603186-32-8 (1-(2-Methoxyethyl)-1H-indol-7-amine)

• Product Name: 1-(2-Methoxyethyl)-1H-indol-7-amine
• CAS No: 1603186-32-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5747668
• PubChem ID: 114935755
• Update Time: 2025-05-20

1-(2-Methoxyethyl)-1H-indol-7-amine Chemical and Physical Properties

Names and Identifiers

• A1-53263
• 1603186-32-8
• EN300-1105982
• 1-(2-Methoxyethyl)-1H-indol-7-amine

• Inchi： 1S/C11H14N2O/c1-14-8-7-13-6-5-9-3-2-4-10(12)11(9)13/h2-6H,7-8,12H2,1H3
• InChI Key： WOMLLHUGNBJTBA-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=CC2C=CC=C(C1=2)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2-Methoxyethyl)-1H-indol-7-amine

Introduction to 1-(2-Methoxyethyl)-1H-indol-7-amine (CAS No: 1603186-32-8)

1-(2-Methoxyethyl)-1H-indol-7-amine, identified by the Chemical Abstracts Service Number (CAS No) 1603186-32-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This indole derivative has garnered attention due to its structural properties and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 1-(2-Methoxyethyl)-1H-indol-7-amine features a central indole core, which is a well-documented scaffold in medicinal chemistry. The indole ring system is well-known for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 2-methoxyethyl substituent at the 1-position and an amine group at the 7-position introduces unique electronic and steric characteristics to the molecule, which can influence its interactions with biological targets.

In recent years, there has been a growing interest in indole derivatives as potential therapeutic agents. The modifications at the 1- and 7-positions of the indole ring have been strategically explored to enhance binding affinity and selectivity towards specific biological receptors. The 2-methoxyethyl group, in particular, has been shown to improve solubility and metabolic stability, which are critical factors in drug design. This substitution pattern has been associated with enhanced bioavailability and reduced toxicity, making it an attractive feature for pharmaceutical development.

Current research in the field of indole derivatives has highlighted their role in modulating various signaling pathways involved in disease progression. For instance, studies have demonstrated that certain indole-based compounds can interact with transcription factors and enzymes, thereby influencing gene expression and cellular function. The amine group at the 7-position of 1-(2-Methoxyethyl)-1H-indol-7-amine provides a potential site for further functionalization, allowing for the development of more complex derivatives with tailored biological activities.

One of the most promising areas of investigation involving 1-(2-Methoxyethyl)-1H-indol-7-amine is its potential application in oncology research. Indole derivatives have been implicated in the inhibition of tumor growth and metastasis by targeting key pathways such as PI3K/Akt and MAPK signaling. Preclinical studies have shown that compounds structurally similar to 1-(2-Methoxyethyl)-1H-indol-7-amine can induce apoptosis in cancer cells while sparing healthy tissues. This selective toxicity makes it a valuable candidate for further development into an anticancer therapeutic.

Additionally, the compound has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including arthritis, cardiovascular diseases, and autoimmune disorders. The ability of 1-(2-Methoxyethyl)-1H-indol-7-amine to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines has been demonstrated in vitro. This suggests that it could serve as a lead compound for developing novel anti-inflammatory agents.

The synthesis of 1-(2-Methoxyethyl)-1H-indol-7-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for scalability, which is crucial for industrial applications.

The pharmacokinetic properties of 1-(2-Methoxyethyl)-1H-indol-7-amine are also subjects of interest. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body after administration. The presence of the 2-methoxyethyl group appears to contribute to favorable pharmacokinetic characteristics, including improved oral bioavailability and prolonged half-life. These attributes are essential for developing a drug that can be administered less frequently while maintaining therapeutic efficacy.

In conclusion, 1-(2-Methoxyethyl)-1H-indol-7-amine (CAS No: 1603186-32-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in pharmaceutical chemistry. As our understanding of its mechanisms of action continues to evolve, this indole derivative holds significant promise for addressing various human health challenges through innovative drug design strategies.